Cas no 2420-26-0 (4-Chloro-2-hydroxybenzaldehyde)

4-Chloro-2-hydroxybenzaldehyde (CAS 2314-36-5) is a halogenated aromatic aldehyde with a molecular formula of C₇H₅ClO₂. This compound features both aldehyde and phenolic hydroxyl functional groups, making it a versatile intermediate in organic synthesis. It is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its reactivity in condensation, substitution, and complexation reactions. The presence of chloro and hydroxy substituents enhances its utility in fine chemical synthesis, offering selective modification sites. Its crystalline solid form and moderate solubility in organic solvents facilitate handling in laboratory and industrial applications. Proper storage under inert conditions is recommended to maintain stability.
4-Chloro-2-hydroxybenzaldehyde structure
2420-26-0 structure
Product Name:4-Chloro-2-hydroxybenzaldehyde
CAS No:2420-26-0
MF:C7H5ClO2
MW:156.56640124321
MDL:MFCD06252499
CID:42924
PubChem ID:520101
Update Time:2025-06-08

4-Chloro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-hydroxybenzaldehyde
    • 4-Chlorosalicylaldehyde
    • 4-CHLORO-2-HYDROXY-BENZALDEHYDE
    • 2-hydroxy-4-chlorobenzaldehyde
    • 3-chlorosalicylaldehyde
    • 5-chloro-2-formylphenol
    • 5-chlorosalicylaldehyde
    • Benzaldehyde,4-chloro-2-hydroxy
    • Salicylaldehyde,4-chloro- (6CI,7CI,8CI)
    • Benzaldehyde, 4-chloro-2-hydroxy-
    • 4-chloro-2-hydoxybenzaldehye
    • QNZWAJZEJAOVPN-UHFFFAOYSA-N
    • PubChem22142
    • KSC494K3P
    • 4-chloro-2-hydoxybenzaldehyde
    • SBB052140
    • STL556943
    • CL8340
    • RW1200
    • BBL103133
    • 4-CHLORO-2-HYDROXYBENZALDEHYE
    • AKO
    • SCHEMBL1019524
    • SY018630
    • C2653
    • AKOS005259160
    • AM20080936
    • MFCD06252499
    • 2420-26-0
    • AB23660
    • 4-chloro-2-hydroxy-benzaldehyde, AldrichCPR
    • AC-22662
    • Z1201623478
    • FT-0634259
    • EN300-98543
    • A4998
    • W-202007
    • DTXSID50334246
    • CS-W007810
    • PS-4828
    • DB-006751
    • MDL： MFCD06252499
    • Inchi： 1S/C7H5ClO2/c8-6-2-1-5(4-9)7(10)3-6/h1-4,10H
    • InChI Key： QNZWAJZEJAOVPN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C=O)=C(C=1)O

Computed Properties

  • Exact Mass: 155.99800
  • Monoisotopic Mass: 155.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.404
  • Melting Point: 45.0 to 49.0 deg-C
  • Boiling Point: 229.1℃ at 760 mmHg
  • Flash Point: 92.4℃
  • Refractive Index: 1.632
  • PSA: 37.30000
  • LogP: 1.85810

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4-Chloro-2-hydroxybenzaldehyde Production Method

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Amadis Chemical Company Limited
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(CAS:2420-26-0)4-Chloro-2-hydroxybenzaldehyde
Order Number:A4998
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:28
Price ($):197.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2420-26-0)4-Chloro-2-hydroxybenzaldehyde
A4998
Purity:99%
Quantity:100g
Price ($):197.0
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